Cas no 1502287-62-8 (1-1-(2-methylpropyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-methylpropyl)cyclopropylethan-1-amine
• CAS No: 1502287-62-8
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5840566
• PubChem ID: 83694331
• Update Time: 2025-06-08

1-1-(2-methylpropyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Isobutyl-cyclopropyl)-ethylamine
• Cyclopropanemethanamine, α-methyl-1-(2-methylpropyl)-
• 1-1-(2-methylpropyl)cyclopropylethan-1-amine
• AKOS023427769
• EN300-1229674
• 1502287-62-8
• 1-[1-(2-methylpropyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C9H19N/c1-7(2)6-9(4-5-9)8(3)10/h7-8H,4-6,10H2,1-3H3
• InChI Key： VITMRAOZVHPXRL-UHFFFAOYSA-N
• SMILES： NC(C1(CC(C)C)CC1)C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.872±0.06 g/cm3(Predicted)
• Boiling Point: 165.1±8.0 °C(Predicted)
• pka: 10.82±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-1-(2-methylpropyl)cyclopropylethan-1-amine

Introduction to 1-1-(2-methylpropyl)cyclopropylethan-1-amine (CAS No. 1502287-62-8) and Its Emerging Applications in Chemical Biology

1-1-(2-methylpropyl)cyclopropylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1502287-62-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropyl and isobutyl substituents, exhibits a distinct chemical profile that makes it a promising candidate for various biochemical applications. The presence of both cyclic and aliphatic moieties in its molecular framework suggests potential interactions with biological targets, making it an intriguing subject for further investigation.

The compound’s name, 1-1-(2-methylpropyl)cyclopropylethan-1-amine, provides a detailed insight into its structural composition. The cyclopropylethan core, combined with the 2-methylpropyl group, creates a complex three-dimensional arrangement that could influence its pharmacokinetic and pharmacodynamic properties. This structural complexity is often exploited in drug design to achieve specific biological activities, such as receptor binding or enzyme inhibition. The amine functional group at the terminal position further enhances its versatility, allowing for modifications that could tailor its interactions with biological systems.

In recent years, there has been a growing interest in exploring novel compounds with potential therapeutic applications. 1-1-(2-methylpropyl)cyclopropylethan-1-amine (CAS No. 1502287-62-8) has emerged as a compound of interest due to its unique structural features. Researchers have been investigating its potential role in modulating various biological pathways, particularly those involved in inflammation and neurodegeneration. Preliminary studies suggest that this compound may interact with specific enzymes and receptors, potentially leading to the development of new therapeutic strategies.

One of the most compelling aspects of 1-1-(2-methylpropyl)cyclopropylethan-1-amine is its ability to serve as a scaffold for drug discovery. The cyclopropyl ring is known for its stability and ability to engage in favorable interactions with biological targets, while the isobutyl group can provide additional spatial orientation and electronic properties necessary for effective binding. These characteristics make it an attractive candidate for structure-based drug design, where computational methods are used to predict how a molecule will interact with a target protein or enzyme.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. By leveraging these techniques, researchers can simulate the binding of 1-1-(2-methylpropyl)cyclopropylethan-1-amine (CAS No. 1502287-62-8) to various biological targets, providing insights into its potential mechanisms of action. These simulations have revealed that the compound may exhibit selective binding to certain enzymes involved in metabolic pathways, suggesting its utility in developing treatments for metabolic disorders.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of more complex molecules. The structural features of 1-1-(2-methylpropyl)cyclopropylethan-1-amine allow for further functionalization, enabling chemists to create derivatives with enhanced biological activity or improved pharmacokinetic properties. This flexibility makes it a valuable building block in medicinal chemistry efforts aimed at discovering novel therapeutics.

Furthermore, the environmental and safety considerations associated with this compound are favorable. Unlike some traditional pharmaceuticals, 1-1-(2-methylpropyl)cyclopropylethan-1-amine does not exhibit significant toxicity or environmental persistence, making it an attractive option for both preclinical and clinical development. Its biodegradability and low toxicity profile align well with current trends toward sustainable pharmaceuticals.

In conclusion, 1-1-(2-methylpropyl)cyclopropylethan-1-amine (CAS No. 1502287-62-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative drug design strategies, compounds like this are likely to play an increasingly important role in advancing medical science.